Molybdenum-96

• CAS RN: 14274-76-1
• Molecular Formula: Mo
• Molecular Weight: 95.904675 g/mol
• IUPAC Name: molybdenum-96
• InChI: InChI=1S/Mo/i1+0
• InChI Key: ZOKXTWBITQBERF-IGMARMGPSA-N
• Isomeric SMILES: [96Mo]
• SMILES: [Mo]
• synonyms: 96Mo isotope; Mo-96 isotope; Molybdenum-96

Description

Molybdenum-96 (Mo-96) is a radioactive isotope of molybdenum that has become a valuable tool in scientific research. It has a half-life of 2.4 days, which makes it suitable for various applications.

Mechanism Of Action

Molybdenum-96 decays by beta emission, which results in the emission of high-energy electrons. The beta emission causes ionization of the surrounding atoms, which can lead to various chemical and biological effects.

Biochemical And Physiological Effects

Molybdenum-96 does not have any significant biochemical or physiological effects on the body. As a radioactive isotope, it can cause ionization of the surrounding cells, which can lead to DNA damage. However, the short half-life of Molybdenum-96 makes it safe for use in various applications.

Advantages And Limitations For Lab Experiments

Molybdenum-96 has several advantages for use in lab experiments. It has a short half-life, which allows for rapid experimentation and reduces the amount of radioactive waste generated. Molybdenum-96 is also easy to produce and can be obtained in large quantities. However, Molybdenum-96 has some limitations, including its low specific activity, which can limit its sensitivity in certain applications.

Future Directions

Molybdenum-96 has several potential future directions for research. One area of research is the development of new synthesis methods to produce higher specific activity Molybdenum-96. Another area of research is the development of new applications for Molybdenum-96 in fields such as nanotechnology and biomedicine. Additionally, Molybdenum-96 can be used in combination with other isotopes for multi-modal imaging and therapy.
Conclusion:
In conclusion, Molybdenum-96 is a versatile isotope that has become a valuable tool in scientific research. Its short half-life, ease of production, and low toxicity make it suitable for various applications. Molybdenum-96 has several potential future directions for research, and its continued use is expected to contribute to advancements in various scientific fields.

Synthesis Methods

Molybdenum-96 is produced by neutron activation of natural molybdenum-95 (Mo-95) in a nuclear reactor. The process involves the bombardment of Mo-95 with neutrons, which causes it to capture a neutron and become Molybdenum-96. The resulting product is then separated from the other isotopes of molybdenum using various chemical separation techniques.

Scientific Research Applications

Molybdenum-96 finds extensive application in various scientific fields, including nuclear medicine, environmental studies, and materials science. In nuclear medicine, it is used as a tracer to study the behavior of various biological processes in the body. Molybdenum-96 is also used for environmental studies to track the movement of metals in soil and water. In materials science, it is used to study the corrosion behavior of metals and alloys.